tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

• IUPAC Name: tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-12(2,3)17-11(16)14-6-8-10(9(14)7-15)13(8,4)5/h8-10,15H,6-7H2,1-5H3/t8-,9+,10-/m0/s1
• InChI Key: PVEJENBJVXZISA-AEJSXWLSSA-N
• Canonical SMILES: CC1(C2C1C(N(C2)C(=O)OC(C)(C)C)CO)C
• Isomeric SMILES: CC1([C@@H]2[C@H]1[C@H](N(C2)C(=O)OC(C)(C)C)CO)C
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol

Description

Tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-3-carboxylate is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Remediation and Degradation

Research has identified several applications in environmental science, particularly focusing on the degradation of related compounds. For example, studies have explored the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater, revealing that microorganisms capable of degrading ETBE aerobically and via cometabolism using alkanes as growth substrates have been identified. This suggests potential pathways for the environmental remediation of similar compounds through microbial action (Thornton et al., 2020).

Industrial and Chemical Synthesis

In the field of chemical synthesis, the use of tert-butyl and related compounds as intermediates for creating more complex molecules is significant. The synthesis of 5-hydroxymethylfurfural (HMF) from plant biomass compounds illustrates the broader applicability of such compounds in producing valuable chemicals for various industries. This positions tert-butyl derivatives as critical intermediates in the sustainable production of monomers, polymers, and other materials (Chernyshev et al., 2017).

Fuel Additives and Oxygenates

The synthesis and application of fuel oxygenates, such as MTBE (methyl tert-butyl ether), have been extensively reviewed, with particular emphasis on their environmental behavior, fate, and the challenges associated with their biodegradation. These studies shed light on the role of tert-butyl derivatives in improving fuel performance and reducing emissions, while also highlighting the environmental persistence and challenges posed by such compounds (Squillace et al., 1997).

Analytical and Material Science

Research into the separation of mixtures containing MTBE and other ethers from non-polar solvents provides insights into the application of tert-butyl derivatives in analytical and material science. The development of novel techniques for the efficient separation of these mixtures is critical for both environmental remediation and industrial processes, indicating the diverse applications of tert-butyl derivatives beyond their traditional roles (Marsh et al., 1999).

Mechanism of Action

Target of Action

It is known that tertiary butyl esters find large applications in synthetic organic chemistry .

Mode of Action

The mode of action of this compound involves the introduction of the tert-butoxycarbonyl group into a variety of organic compounds . This process is facilitated by flow microreactor systems, making it more efficient, versatile, and sustainable compared to the batch .